A cationic benzocorrole Cu(ii) complex as a highly stable antiaromatic system†
Chemical Communications Pub Date: 2020-12-08 DOI: 10.1039/D0CC06703B
Abstract
Here we report a highly stable 16π-electron antiaromatic system based on the ligand-oxidized Cu(II)-tetrabenzocorrole. The antiaromaticity of the monocationic corrole complex was elucidated with the unique bond length alternation pattern of the crystal structure and the spectral diagnostic features. The NICS and GIMIC calculations clearly depicted its inner 15-membered-ring main pathway with a strong paratropic ring current.
![Graphical abstract: A cationic benzocorrole Cu(ii) complex as a highly stable antiaromatic system](http://scimg.chem960.com/usr/1/D0CC06703B.jpg)
![A cationic benzocorrole Cu(ii) complex as a highly stable antiaromatic system†](https://scimg.chem960.com/usr/1/D0CC06703B.jpg)
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